Cas no 92023-86-4 (1,3-Bis(4-methylpyridin-2-yl)urea)

• Product Name: 1,3-Bis(4-methylpyridin-2-yl)urea
• CAS No: 92023-86-4
• MF: C₁₃H₁₄N₄O
• MW: 242.276462078094
• MDL: MFCD06637803
• CID: 3040935
• Update Time: 2025-06-08

1,3-Bis(4-methylpyridin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(4-methylpyridin-2-yl)urea
• AB8306
• N,N'-bis(4-methyl-2-pyridinyl)urea

• MDL： MFCD06637803
• Inchi： 1S/C13H14N4O/c1-9-3-5-14-11(7-9)16-13(18)17-12-8-10(2)4-6-15-12/h3-8H,1-2H3,(H2,14,15,16,17,18)
• InChI Key： PWWGYNUFWIWEIZ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C(C)C=CN=1)NC1C=C(C)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.7
• Topological Polar Surface Area: 66.9

Additional information on 1,3-Bis(4-methylpyridin-2-yl)urea

Comprehensive Overview of 1,3-Bis(4-methylpyridin-2-yl)urea (CAS No. 92023-86-4): Properties, Applications, and Research Insights

1,3-Bis(4-methylpyridin-2-yl)urea (CAS No. 92023-86-4) is a specialized organic compound gaining attention in pharmaceutical and materials science research due to its unique molecular structure. This urea derivative features two 4-methylpyridin-2-yl groups symmetrically bonded to a central urea moiety, offering versatile hydrogen-bonding capabilities. Researchers are increasingly exploring its role as a supramolecular building block and ligand precursor in coordination chemistry.

The compound's thermal stability and solubility profile (moderate in polar organic solvents like DMSO and DMF) make it valuable for designing functional materials. Recent studies highlight its potential in creating molecular frameworks for sensor applications, particularly in environmental monitoring systems. The methylpyridine substituents enhance its electron-donating properties, which is crucial for developing photoactive compounds in renewable energy research.

In pharmaceutical contexts, 1,3-Bis(4-methylpyridin-2-yl)urea serves as a key intermediate for heterocyclic drug development. Its hydrogen-bonding network mimics biological recognition patterns, making it relevant for enzyme inhibition studies. Computational chemistry analyses suggest promising binding affinities with certain protein targets, though clinical applications require further validation. The compound's structure-activity relationship is currently being mapped against various biological receptors.

Synthetic protocols for CAS 92023-86-4 typically involve pyridine-urea coupling reactions under controlled conditions. Advanced purification techniques like recrystallization from ethanol/water mixtures yield high-purity material (>98%) suitable for precision applications. Recent green chemistry approaches have optimized the synthesis to reduce organic solvent usage by 40%, addressing environmental concerns in chemical manufacturing.

Analytical characterization of this bis-pyridyl urea compound employs NMR spectroscopy (showing distinctive aromatic proton patterns at 7.8-8.5 ppm), mass spectrometry (M+ peak at 268 m/z), and X-ray crystallography (revealing planar hydrogen-bonded dimers). These techniques confirm the compound's molecular conformation and purity, essential for quality control in research applications.

Emerging applications explore its use in smart materials that respond to pH changes, leveraging the protonation sites on the pyridine nitrogens. This property shows promise for drug delivery systems and stimuli-responsive coatings. Materials scientists are particularly interested in its self-assembly behavior at nanoscale interfaces, which could advance molecular electronics technologies.

Safety evaluations indicate 1,3-Bis(4-methylpyridin-2-yl)urea requires standard laboratory precautions (gloves, eye protection) but doesn't exhibit extreme hazards. Proper chemical storage in amber glass under inert atmosphere maintains stability. Environmental impact assessments show moderate biodegradability, prompting ongoing research into eco-friendly derivatives with similar functionality.

The scientific community continues investigating this compound's potential through structure-property relationship studies. Computational molecular modeling predicts novel derivatives with enhanced binding selectivity, while experimental work focuses on cocrystal formation with carboxylic acids for pharmaceutical formulation advantages. These multidisciplinary investigations position CAS 92023-86-4 as a molecule of significant research interest across chemistry and materials science domains.